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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two closely related fragrance ingredients: 3,7-
Dimethyl-1-octanol and Citronellol. The information presented is intended for a scientific
audience and is supported by available experimental data and established testing protocols.

Chemical and Physical Properties

Both 3,7-Dimethyl-1-octanol (also known as Tetrahydrogeraniol) and Citronellol are C10
monoterpenoid alcohols. However, a key structural difference dictates their olfactory and
performance characteristics: Citronellol possesses a double bond between carbons 6 and 7,
while 3,7-Dimethyl-1-octanol is a saturated alcohol. This structural variance significantly
influences their scent profiles, stability, and potential applications.
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Property 3,7-Dimethyl-1-octanol Citroneliol

Synonyms T(?trahydr.ogeraniol, 3,7-D.imethyl-6-octen-1-ol,
Dihydrocitronellol, Pelargol[1] Rhodinol

CAS Number 106-21-8[1] 106-22-9

Molecular Formula C10H220]2] C10H200

Molecular Weight 158.28 g/mol [3] 156.27 g/mol

Boiling Point 212-213 °C[4] ~225°C

Density ~0.828 g/mL at 20°C ~0.855 g/mL at 20°C

Vapor Pressure

0.039 mmHg @ 25°C (est.)[4]

<0.01 mmHg @ 20°C

Solubility

Insoluble in water; soluble in

alcohol and oils[5]

Insoluble in water; soluble in

alcohol and oils

Natural Sources

Honey, lemons, citrus oils[6]

Rose, geranium, citronella,

lemongrass oils

Olfactory Profile

The olfactory characteristics of these two molecules are distinct, appealing to different

fragrance applications.

Olfactory Parameter

3,7-Dimethyl-1-octanol

Citronellol

Odor Description

A dry, waxy, rosy floral scent
with metallic and sometimes
minty undertones.[1][7] Itis
also described as having

soapy and clean nuances.[7]

Fresh, floral, and rosy with
citrus notes. The specific
enantiomer influences the
scent, with (-)-citronellol being
more rosy and (+)-citronellol

more citrusy.

Odor Threshold

Not available in the reviewed

literature.
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Performance as a Fragrance Ingredient

The performance of a fragrance ingredient is determined by its substantivity (longevity) and

stability in various product formulations.

Performance Parameter

3,7-Dimethyl-1-octanol

Citronellol

Substantivity (on smelling strip)

3.44 to over 24 hours
(conflicting reports)[1][7]

56 hours

Stability

Highly stable, particularly in
alkaline media such as soaps

and detergents.[7]

Can be prone to oxidation and
degradation, especially in the

presence of air and light.

Safety and Regulatory Profile

Safety/Regulatory Aspect

3,7-Dimethyl-1-octanol

Citronellol

Skin Sensitization

Not classified as a skin

sensitizer.

A known fragrance allergen,
subject to labeling

requirements in the EU.

Toxicity

Low acute toxicity. A RIFM

safety assessment is available.

Low acute toxicity. A RIFM

safety assessment is available.

Regulatory Status

Generally Recognized as Safe
(GRAS) by FEMA (No. 2391).

[3]

Generally Recognized as Safe
(GRAS) by FEMA (No. 2309).
Approved by the FDA for food

use.

Experimental Protocols
Determination of Odor Threshold

Methodology: The odor detection threshold is typically determined using a dynamic dilution

olfactometer.

o Sample Preparation: A known concentration of the fragrance ingredient is prepared in an

odorless solvent.
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 Dilution Series: The olfactometer presents a series of dilutions of the scented air with
purified, odorless air to a panel of trained sensory assessors.

o Forced-Choice Presentation: A common method is the triangular forced-choice method,
where panelists are presented with three samples, one of which contains the diluted odorant,
and they must identify the different sample.

e Threshold Calculation: The odor threshold is defined as the concentration at which 50% of
the panel can reliably detect the odor. Data is often analyzed using psychophysical models
to determine the threshold concentration.

Olfactometry

Forced-Choice Test Data Analysis
(e.g., Triangle Test) (Psychophysical Models)

Sample Preparation

Odorless Solvent
Fragrance Ingredient

Sensory Panel
T~

Stock Solution

Click to download full resolution via product page

Caption: Workflow for Odor Threshold Determination.

Evaluation of Fragrance Substantivity on Fabric

Methodology: The longevity of a fragrance on a substrate like cotton fabric can be assessed
through both sensory and analytical methods.

o Sample Application: A standardized amount of the fragrance ingredient, typically diluted in a
suitable solvent, is applied to a pre-washed and dried cotton swatch.

 Incubation: The treated swatches are stored under controlled conditions of temperature and
humidity.
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e Sensory Evaluation: At specified time intervals (e.g., 1, 4, 8, 24 hours), a trained sensory

panel evaluates the intensity of the fragrance on the swatches using a rating scale.

e Analytical Measurement (GC-MS):

o Headspace Analysis: The treated fabric swatch is placed in a sealed vial and heated to a

specific temperature.

o Volatile Collection: The volatile compounds released into the headspace are collected

using Solid Phase Microextraction (SPME).

o GC-MS Analysis: The collected volatiles are desorbed into a Gas Chromatograph-Mass

Spectrometer (GC-MS) for separation and identification. The peak area of the fragrance

ingredient is quantified over time to determine its evaporation rate.
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Caption: Protocol for Fragrance Substantivity Assessment.

Chemical Structures
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Citronellol 3,7-Dimethyl-1-octanol
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Caption: Chemical Structures of Citronellol and 3,7-Dimethyl-1-octanol.

Conclusion

3,7-Dimethyl-1-octanol and Citronellol offer distinct advantages as fragrance ingredients.

» 3,7-Dimethyl-1-octanol is characterized by its exceptional stability, especially in alkaline
products, making it a robust choice for functional fragrances in products like soaps and
detergents. Its waxy, rosy scent profile provides a unique floral character.

o Citronellol is a versatile and widely used fragrance ingredient with a classic fresh, rosy-citrus
aroma. Its two enantiomers provide further olfactory nuances. However, its potential for skin
sensitization and lower stability compared to its saturated counterpart are important
considerations in formulation development.

The choice between these two molecules will ultimately depend on the specific application,
desired olfactory profile, and the required performance and stability within the final product
formulation. Further direct comparative studies under identical experimental conditions would
be beneficial for a more precise quantitative comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. perfumersworld.com [perfumersworld.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b074485?utm_src=pdf-body-img
https://www.benchchem.com/product/b074485?utm_src=pdf-body
https://www.benchchem.com/product/b074485?utm_src=pdf-body
https://www.benchchem.com/product/b074485?utm_src=pdf-body
https://www.benchchem.com/product/b074485?utm_src=pdf-custom-synthesis
https://www.perfumersworld.com/view.php?pro_id=3RL03873
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 2.1-Octanol, 3,7-dimethyl- [webbook.nist.gov]

e 3. 3,7-Dimethyl-1-octanol | C10H220 | CID 7792 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 4. tetrahydrogeraniol, 1333-49-9 [thegoodscentscompany.com]

e 5.3,7-DIMETHYL-1-OCTANOL CAS#: 106-21-8 [m.chemicalbook.com]

e 6. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

o 7. fraterworks.com [fraterworks.com]

 To cite this document: BenchChem. [A Comparative Guide: 3,7-Dimethyl-1-octanol vs.
Citronellol as Fragrance Ingredients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074485#3-7-dimethyl-1-octanol-vs-citronellol-as-a-
fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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